Cas no 1354936-26-7 (4-(3,4-Dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine)

• Product Name: 4-(3,4-Dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine
• CAS No: 1354936-26-7
• MF: C₁₉H₁₉N₃O
• MW: 305.373664140701
• MDL: MFCD21336001
• CID: 4696309
• Update Time: 2025-07-20

4-(3,4-Dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine

• MDL： MFCD21336001
• Inchi： 1S/C19H19N3O/c1-12-7-8-15(9-13(12)2)18-11-17(21-19(20)22-18)14-5-4-6-16(10-14)23-3/h4-11H,1-3H3,(H2,20,21,22)
• InChI Key： MCCBYEFICUNHLD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1=CC(C2C=CC(C)=C(C)C=2)=NC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 378
• Topological Polar Surface Area: 61

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 528.0±42.0 °C at 760 mmHg
• Flash Point: 273.1±27.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-(3,4-Dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(3,4-Dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine

Comprehensive Overview of 4-(3,4-Dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine (CAS No. 1354936-26-7)

4-(3,4-Dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine, identified by its CAS number 1354936-26-7, is a specialized pyrimidine derivative gaining attention in pharmaceutical and material science research. This compound belongs to the class of heterocyclic amines, which are pivotal in drug discovery due to their structural versatility and bioactivity. Researchers are increasingly exploring its potential as a kinase inhibitor or signal transduction modulator, aligning with current trends in targeted cancer therapies and neurodegenerative disease research.

The molecular structure of 4-(3,4-Dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine features a central pyrimidine ring substituted with 3,4-dimethylphenyl and 3-methoxyphenyl groups. This configuration enhances its lipophilicity and binding affinity to biological targets, making it a candidate for central nervous system (CNS) drug development. Recent studies highlight its relevance in addressing oxidative stress-related pathways, a hot topic in anti-aging and metabolic disorder research.

From a synthetic chemistry perspective, CAS 1354936-26-7 is typically prepared via Pd-catalyzed cross-coupling reactions, reflecting the growing demand for sustainable green chemistry approaches. Its structure-activity relationship (SAR) is being investigated to optimize blood-brain barrier permeability—a key challenge in modern neuropharmacology. These aspects resonate with frequent search queries like "pyrimidine-based drug design" and "small molecule CNS penetration strategies."

In material science, this compound’s π-conjugated system shows promise for organic electronic applications, particularly in OLEDs and photovoltaic cells. Its thermal stability and electron transport properties are under evaluation, coinciding with industry searches for "next-generation organic semiconductors." Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent requirements for preclinical studies.

Environmental and safety profiles of 4-(3,4-Dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine adhere to REACH and ICH guidelines, with no significant ecotoxicity reported. Storage recommendations emphasize protection from UV degradation, addressing common stability concerns in pharmaceutical formulation. As the scientific community increasingly focuses on AI-driven molecular docking, this compound serves as a valuable reference for computational chemistry models predicting protein-ligand interactions.

Market analysts note rising interest in CAS 1354936-26-7 from contract research organizations (CROs), particularly for fragment-based drug discovery. Its cost-effective synthesis and scalability make it attractive for high-throughput screening platforms. These attributes align with trending searches such as "building blocks for combinatorial chemistry" and "scaffolds for kinase inhibitors." Patent landscapes suggest expanding applications in immunomodulation and autophagy regulation.

Future research directions may explore 4-(3,4-Dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine's role in epigenetic modulation or as a fluorescent probe for cellular imaging. Its structure-property relationships continue to inspire innovations in both medicinal chemistry and functional materials, cementing its position as a multifaceted compound bridging diverse scientific disciplines.